1,2:5,6-Di-O-cyclohexylidene-D-mannitol
Overview
Description
1,2:5,6-Di-O-cyclohexylidene-D-mannitol is a chemical compound that is extensively employed in the field of biomedicine . It showcases remarkable antiviral and antimicrobial traits, making it a promising contender for addressing diverse viral and bacterial infections .
Synthesis Analysis
The synthesis of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol involves the reaction of D-Mannitol with cyclohexanone in dimethyl sulfoxide in the presence of boron trifluoride etherate as a catalyst at room temperature . The reaction yields 1,2:5,6-Di-O-cyclohexylidene-D-mannitol quantitatively .Molecular Structure Analysis
The empirical formula of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol is C18H30O6 . Its molecular weight is 342.43 . The SMILES string representation of its structure is OC@@H[C@H]1COC2(CCCCC2)O1)[C@H]3COC4(CCCCC4)O3 .Chemical Reactions Analysis
The reaction of cyclohexanone diethyl acetal with D-mannitol yielded 1,2:5,6-Di-O-cyclohexylidene-D-mannitol quantitatively . From this compound, 2,3-O-cyclohexylidene-D-glyceraldehyde was obtained in a quantitative yield without racemization .Physical And Chemical Properties Analysis
1,2:5,6-Di-O-cyclohexylidene-D-mannitol has a melting point of 103-105 °C . Its optical activity is [α]20/D +5.8°, c = 3 in methylene chloride .Scientific Research Applications
Biomedical Applications
This compound exhibits remarkable antiviral and antimicrobial properties , making it a promising candidate for treating various viral and bacterial infections .
Organic Synthesis
It serves as a versatile reagent in organic syntheses, comparable to 1,2:5,6-diisopropylidene-D-mannitol but with more challenging diol protection .
Chiral Director in Asymmetric Synthesis
It has been used as a chiral director in Matteson’s asymmetric homologation, which is a method for creating chiral molecules .
Starting Material for Derivatives
It is used as a starting material for preparing unstable derivatives such as 2,3-O-cyclohexylidene-D-glyceraldehyde, which are employed in highly diastereoselective addition reactions .
properties
IUPAC Name |
(1S,2S)-1,2-bis[(3R)-1,4-dioxaspiro[4.5]decan-3-yl]ethane-1,2-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30O6/c19-15(13-11-21-17(23-13)7-3-1-4-8-17)16(20)14-12-22-18(24-14)9-5-2-6-10-18/h13-16,19-20H,1-12H2/t13-,14-,15-,16-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFWHMBZZFDLOTN-KLHDSHLOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OCC(O2)C(C(C3COC4(O3)CCCCC4)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC2(CC1)OC[C@@H](O2)[C@H]([C@@H]([C@H]3COC4(O3)CCCCC4)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40462825 |
Source
|
| Record name | 1,2:5,6-Di-O-cyclohexylidene-D-mannitol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40462825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2:5,6-Di-O-cyclohexylidene-D-mannitol | |
CAS RN |
76779-67-4 |
Source
|
| Record name | 1,2:5,6-Di-O-cyclohexylidene-D-mannitol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40462825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1,4-Dioxaspiro[4.5]decan-8-ylmethanol](/img/structure/B1588932.png)
